molecular formula C7H13NO2S B2781480 N-cyclopropyl-1-methylcyclopropane-1-sulfonamide CAS No. 1378680-21-7

N-cyclopropyl-1-methylcyclopropane-1-sulfonamide

Cat. No.: B2781480
CAS No.: 1378680-21-7
M. Wt: 175.25
InChI Key: WGFVFTJZWAVPOZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-cyclopropyl-1-methylcyclopropane-1-sulfonamide is a chemical compound with a molecular weight of 175.25 .


Molecular Structure Analysis

The IUPAC name for this compound is N-cyclopropyl-1-methylcyclopropanesulfonamide . The InChI code is 1S/C7H13NO2S/c1-7(4-5-7)11(9,10)8-6-2-3-6/h6,8H,2-5H2,1H3 , which provides a standardized way to represent the compound’s structure.


Physical and Chemical Properties Analysis

This compound is a solid at room temperature . Further physical and chemical properties are not specified in the search results.

Scientific Research Applications

Synthesis and Functionalization of Cyclopropane Derivatives

AlCl3-Promoted Cycloaddition for Indane Derivatives : An innovative approach using AlCl3-promoted formal [2 + 3]-cycloaddition of 1,1-cyclopropanes with N-benzylic sulfonamides has been developed, leading to the synthesis of highly functionalized indane derivatives. This method highlights the versatility of cyclopropane derivatives as precursors for complex organic structures (Zhu et al., 2014).

Palladium(0) Catalyzed Nucleophilic Substitutions : Demonstrates the utility of cyclopropane derivatives in nucleophilic substitution reactions catalyzed by palladium(0), offering a pathway to cyclopropylideneethyl derivatives. This method emphasizes the reactivity of cyclopropane derivatives towards forming building blocks with high synthetic potential (Stolle et al., 1992).

Gold-Catalyzed Ring-Opening Mechanisms : Computational studies reveal insights into the gold-catalyzed ring-opening of cyclopropane derivatives with sulfonamides. This research provides a deeper understanding of the activation modes and potential applications in synthesizing pyrrolidine derivatives from cyclopropane precursors (Liu et al., 2018).

Applications in Drug Discovery and Medicinal Chemistry

Cyclopropane-Containing Lead-Like Compounds : Describes the development of cyclopropane-containing compounds for drug discovery. The study showcases the synthesis of a diverse collection of lead-like compounds, fragments, and building blocks, underlining the importance of cyclopropane in medicinal chemistry (Chawner et al., 2017).

Carbonic Anhydrase Inhibitors : Discusses the synthesis of low molecular weight sulfonamides with selectivity for membrane-bound versus cytosolic carbonic anhydrases. This research highlights the potential of cyclopropane derivatives in developing targeted inhibitors with minimized side effects (Scozzafava et al., 2000).

Properties

IUPAC Name

N-cyclopropyl-1-methylcyclopropane-1-sulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H13NO2S/c1-7(4-5-7)11(9,10)8-6-2-3-6/h6,8H,2-5H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WGFVFTJZWAVPOZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CC1)S(=O)(=O)NC2CC2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H13NO2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

175.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1378680-21-7
Record name N-cyclopropyl-1-methylcyclopropane-1-sulfonamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.